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Compound of Interest

Compound Name: 5-Iodo-2-methylpyrimidine

CAS No.: 1447606-27-0

Cat. No.: B2680803

Get Quote

CAS: 3864-21-7 | Formula: C₅H₅IN₂ | Mol. Weight: 219.99 g/mol

Part 1: Rapid Risk Assessment
As a Senior Application Scientist, I prioritize understanding the nature of the hazard before

selecting the armor. 5-Iodo-2-methylpyrimidine is a halogenated heterocyclic building block.

While often classified as an Irritant (Warning), its iodine moiety introduces specific chemical

labilities—specifically light sensitivity and potential for dehalogenation—that require protocols

stricter than standard organic handling.

Core Hazards (GHS Classification):

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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Operational Reality: This compound is a solid at room temperature (MP: ~111°C). The primary

risk vector is inhalation of dust during weighing and dermal absorption of solutions (e.g., in

DMF or DMSO), where the solvent acts as a carrier, increasing the permeation rate of the

iodinated payload through the skin.

Part 2: The Defense Layer (PPE Specifications)
Trust in your PPE comes from understanding its failure points. The following system is

designed to create redundancy.

1. Hand Protection (The Critical Barrier)
Material: Nitrile Rubber (Minimum 0.11 mm / 4 mil).

Logic: Iodinated compounds can stain and permeate standard latex. Nitrile offers superior

chemical resistance to the organic solvents (DCM, DMF) typically used to dissolve this

reactant.

Protocol:

Dry Solid Handling: Single Nitrile Glove.

Solution Handling:Double Gloving is mandatory if dissolved in penetrating solvents

(DMSO, DMF, DCM).

Why? If the outer glove is compromised by a solvent splash, the inner glove provides the

necessary "doffing time" to remove the PPE without skin contact.

2. Respiratory Protection
Primary Control: Certified Chemical Fume Hood.

Velocity: Face velocity must be maintained between 80–100 fpm.

Secondary (Emergency Only): If weighing outside a hood is unavoidable (strongly

discouraged), use a NIOSH-certified N95 particulate respirator. Note: Surgical masks provide

zero protection against chemical dust.

3. Ocular Protection
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Standard: ANSI Z87.1 Chemical Safety Glasses with side shields.

High Risk: Chemical Splash Goggles are required if the synthesis involves heating the

compound in solution or vigorous stirring where splash risk is elevated.

PPE Component Specification Replacement Trigger

Gloves Nitrile (4-6 mil)
Immediately upon splash or

every 2 hours of use.

Eyewear ANSI Z87.1 Impact/Splash
If scratched or fogging

compromises vision.

Lab Coat 100% Cotton or Nomex
Weekly cleaning; immediately

if spilled upon.

Respirator N95 (Particulate)
Only for spill cleanup outside

hood; single use.

Part 3: Operational Workflow & Logic
This workflow integrates safety with experimental success (yield protection).

Step 1: Storage & Stability[1]
Condition: Store at 2–8°C (Refrigerator).

Light Protection: The C–I bond is photolabile. Long-term exposure to light can liberate free

iodine (

), degrading the reagent and potentially inhibiting palladium-catalyzed cross-couplings (e.g.,
Suzuki-Miyaura).

Container: Amber glass vial with a PTFE-lined cap.

Step 2: Weighing & Transfer
The Problem: Static electricity often causes heterocyclic powders to "jump" or cling to

spatulas, creating invisible dust clouds.
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The Fix: Use an anti-static gun if available. Always weigh inside the fume hood. If the

balance is outside, tare the vial, move to the hood, add solid, cap tightly, and return to the

balance.

Step 3: Reaction Setup
Solvent Choice: When dissolving in DMF or DMSO, treat the solution as a "skin-penetrating

hazard."

Inert Atmosphere: While the solid is stable in air, cross-coupling reactions usually require

Argon/Nitrogen. Purge the reaction vessel before adding the catalyst to prevent oxidation of

the sensitive intermediates.

Step 4: Waste Disposal
Segregation: This is a Halogenated Organic Waste.[3][4]

Do NOT: Mix with non-halogenated solvents (Acetone/Hexane waste streams) unless your

facility burns all organics together. Halogenated waste requires higher incineration

temperatures to prevent dioxin formation.

Labeling: Clearly mark "Contains Iodine" on the waste tag to alert EHS personnel.

Part 4: Visualization of Safety Logic
The following diagrams illustrate the decision-making process for handling and spill response.

Figure 1: Operational Handling Workflow
A step-by-step logic flow ensuring reagent integrity and operator safety.
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Figure 2: Spill Response Decision Tree
Immediate actions based on the state of the spilled material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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